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Compound of Interest

Compound Name: 1,3-Dicyclohexylurea

Cat. No.: B042979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and biological activity of 1,3-Dicyclohexylurea (DCU). The information is

compiled and presented to meet the needs of researchers, scientists, and professionals in drug

development, with a focus on quantitative data, experimental methodologies, and visual

representations of key concepts.

Section 1: Chemical and Physical Properties
1,3-Dicyclohexylurea is a white solid organic compound. It is known as a byproduct in peptide

synthesis when using dicyclohexylcarbodiimide (DCC) as a coupling agent and has gained

significant interest as a potent inhibitor of soluble epoxide hydrolase (sEH).[1][2]
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Property Value Reference

Molecular Formula C13H24N2O [3]

Molecular Weight 224.34 g/mol [3]

CAS Number 2387-23-7 [3]

Melting Point 232-233 °C [4]

Appearance White solid [5]

Solubility Poor aqueous solubility [6]

Section 2: Toxicological Data
The toxicological profile of 1,3-Dicyclohexylurea indicates that it is harmful if swallowed.[3][7]

However, comprehensive data on acute toxicity, such as LD50 values, is limited.

Parameter Value Species Reference

Oral TDLO
240 ml/kg/4D

intermittent
Rat [7]

Acute Oral Toxicity
Harmful if swallowed

(GHS Category 4)
N/A [6][7]

Skin

Corrosion/Irritation
No irritant effect N/A [7]

Serious Eye

Damage/Irritation
No irritating effect N/A [7]

Sensitization
No sensitizing effects

known
N/A [7]

Carcinogenicity
Not listed by IARC or

NTP
N/A [5][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N_N_-Dicyclohexylurea
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_-Dicyclohexylurea
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_-Dicyclohexylurea
https://www.chemsrc.com/en/cas/2387-23-7_584984.html
https://pim-resources.coleparmer.com/sds/28853.pdf
https://www.smolecule.com/products/s569624
https://www.benchchem.com/product/b042979?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_-Dicyclohexylurea
https://cdn.caymanchem.com/cdn/msds/10004971m.pdf
https://cdn.caymanchem.com/cdn/msds/10004971m.pdf
https://www.smolecule.com/products/s569624
https://cdn.caymanchem.com/cdn/msds/10004971m.pdf
https://cdn.caymanchem.com/cdn/msds/10004971m.pdf
https://cdn.caymanchem.com/cdn/msds/10004971m.pdf
https://cdn.caymanchem.com/cdn/msds/10004971m.pdf
https://pim-resources.coleparmer.com/sds/28853.pdf
https://cdn.caymanchem.com/cdn/msds/10004971m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 3: Handling Precautions and Personal
Protective Equipment
Standard laboratory safety practices should be employed when handling 1,3-
Dicyclohexylurea.

Engineering Controls
Use adequate ventilation to keep airborne concentrations low.[5]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[5]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if exposure limits are exceeded or if irritation or other symptoms are

experienced.[5]

General Hygiene Measures
Wash hands before breaks and at the end of work.[8] Avoid breathing dust, vapor, mist, or gas.

[5]

Storage
Store in a cool, dry place in a tightly closed container.[5]

Section 4: Experimental Protocols
Pharmacokinetic Study of 1,3-Dicyclohexylurea
Nanosuspension in Rats
A study was conducted to evaluate the pharmacokinetic profile of a nanosuspension

formulation of 1,3-Dicyclohexylurea to improve its poor aqueous solubility and support in vivo
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efficacy assessment.[9]

Objective: To determine the plasma concentrations of 1,3-Dicyclohexylurea over time

following oral and intravenous administration of a nanosuspension formulation in Sprague-

Dawley rats.[9]

Methodology:

Animal Model: Male Sprague-Dawley rats.[9]

Formulation: A nanosuspension of 1,3-Dicyclohexylurea was prepared to enhance oral

bioavailability.[9]

Dosing:

Intravenous (IV) bolus injection.[9]

Oral gavage.[9]

Blood Sampling: Blood samples were collected at various time points post-dosing.[9]

Analysis: Plasma concentrations of 1,3-Dicyclohexylurea were determined using a

validated analytical method.[9]

Results: The nanosuspension formulation successfully maintained free plasma levels of 1,3-
Dicyclohexylurea above the sEH IC50, enabling pharmacodynamic studies of this poorly

soluble compound.[9]

Skin and Eye Irritation Testing
While specific irritation test reports for 1,3-Dicyclohexylurea are not readily available in the

public domain, the safety data sheets consistently report no irritant effects on the skin or eyes.

[7] Standard protocols for assessing skin and eye irritation are outlined in the OECD Guidelines

for the Testing of Chemicals.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This guideline describes a

procedure for the assessment of the potential of a test substance to produce irritation or

corrosion of the skin. The test is typically performed on rabbits.[10]
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OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline provides a method

for determining the potential of a substance to cause eye irritation or corrosion, also typically

using rabbits as the test system.[11][12]

Section 5: Mechanism of Action and Signaling
Pathway
The primary biological activity of 1,3-Dicyclohexylurea is the potent and selective inhibition of

soluble epoxide hydrolase (sEH).[1][2][8] sEH is a key enzyme in the metabolism of

epoxyeicosatrienoic acids (EETs), which are signaling lipids with vasodilatory and anti-

inflammatory properties.[1][13] By inhibiting sEH, 1,3-Dicyclohexylurea increases the

bioavailability of EETs, leading to its observed physiological effects, such as lowering blood

pressure.[1][8]
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Arachidonic Acid Cytochrome P450
Epoxygenase

Epoxyeicosatrienoic Acids (EETs)
(Vasodilatory, Anti-inflammatory)

Soluble Epoxide
Hydrolase (sEH)

Dihydroxyeicosatrienoic Acids (DHETs)
(Less active)

1,3-Dicyclohexylurea
(DCU)
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Start: Handling
1,3-Dicyclohexylurea

Assess Hazards
(Review SDS)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use Engineering Controls
(Fume Hood/Good Ventilation)

Weighing and Handling
(Avoid dust generation)

Store Properly
(Cool, dry, tightly sealed)

Spill Cleanup
(Follow SDS guidance)

Waste Disposal
(Follow institutional protocols)

End of Procedure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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